Cas no 104817-05-2 (1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-)

1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl- structure
104817-05-2 structure
Product Name:1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-
CAS No:104817-05-2
MF:C26H44O
MW:372.626968383789
CID:1145864
PubChem ID:13907562
Update Time:2025-04-20

1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-
    • 3-hexadecyl-3-methyl-1,2-dihydroinden-5-ol
    • 3-Hexadecyl-3-methyl-2,3-dihydro-1H-inden-5-ol
    • 104817-05-2
    • DTXSID20552298
    • Inchi: 1S/C26H44O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-26(2)21-19-23-17-18-24(27)22-25(23)26/h17-18,22,27H,3-16,19-21H2,1-2H3
    • InChI Key: XGQGYODWKZPCFP-UHFFFAOYSA-N
    • SMILES: OC1C=CC2CCC(C)(C=2C=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 372.33942
  • Monoisotopic Mass: 372.339216023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 15
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 8.46750
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